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Compound of Interest

Compound Name: L-Homocystine-d8

Cat. No.: B1149260

Essential Safety and Handling Guide for L-
Homocystine-d8

This guide provides immediate and essential safety and logistical information for researchers,
scientists, and drug development professionals handling L-Homocystine-d8. It offers
procedural guidance for safe handling, personal protective equipment (PPE) selection, and
disposal, ensuring a secure laboratory environment.

Hazard Identification and Classification

L-Homocystine-d8 is a deuterated form of L-Homocystine. While some safety data sheets
(SDS) for the deuterated compound do not classify it as hazardous under GHS, the non-
deuterated form, L-Homocysteine, is classified as harmful if swallowed.[1] It is prudent to
handle the deuterated form with the same precautions. Potential hazards include irritation to
the eyes, skin, and respiratory tract.[2]
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Hazard Statement Classification Precautionary Statement

P264: Wash thoroughly after

Harmful if swallowed[1][3] Acute toxicity, oral )

handling.
May cause eye irritation[2][4] - P280: Wear eye protection.[1]
May be harmful if absorbed P280: Wear protective gloves.
through skin[2] [1]
May be harmful if inhaled[2] - P261: Avoid breathing dust.[5]

May cause respiratory tract _ )
- P261: Avoid breathing dust.[5]

irritation[2]

Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical to minimize exposure. Engineering controls, such as
a laboratory fume hood or other forms of exhaust ventilation, should be the primary means of
controlling exposure.[2]
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Protection Type

Recommended Equipment

Specifications

Eye/Face Protection

Safety glasses with side-
shields or goggles[2][6][7][8]

Conforming to NIOSH (US) or
EN 166 (EU) standards.[2]

Hand Protection

Impervious gloves[2]

The specific glove material and
thickness should be selected
based on the task and duration
of use. Due to a lack of specific
testing data, it is
recommended to consult the
glove manufacturer for
breakthrough times for the
specific chemicals being used.
Some sources recommend
butyl rubber gloves.[6][7][8]

Skin and Body Protection

Protective clothing[2][4][5][6][7]
[8]

An impervious lab coat or
apron should be worn. The
type of protective equipment
must be selected according to
the concentration and amount
of the dangerous substance at

the specific workplace.[2]

Respiratory Protection

Not typically required under
normal use with adequate
ventilation[6][7][8]

If dust is generated and
engineering controls are not
sufficient, a NIOSH/MSHA or
European Standard EN 149
approved respirator should be
used.[4]

Operational and Disposal Plan

A clear, step-by-step plan for handling and disposal is essential to maintain a safe laboratory

environment.

1. Receiving and Storage:

© 2025 BenchChem. All rights reserved. 3/8

Tech Support


https://www.cdnisotopes.com/media/catalog/product/d/-/d-7279_1.pdf
https://www.lgcstandards.com/medias/sys_master/root/h7a/hc9/11009489305630/SDS_TRC-H591295-50MG_ST-WB-MSDS-5264996-1-1-1/SDS-TRC-H591295-50MG-ST-WB-MSDS-5264996-1-1-1.PDF
https://www.lgcstandards.com/medias/sys_master/root/h22/h91/11009540522014/SDS_TRC-H591295-2.5G_ST-WB-MSDS-5260440-1-1-1/SDS-TRC-H591295-2.5G-ST-WB-MSDS-5260440-1-1-1.PDF
https://www.lgcstandards.com/medias/sys_master/root/hdc/hd0/11009483964446/SDS_TRC-H591295-1G_ST-WB-MSDS-5262994-1-1-1/SDS-TRC-H591295-1G-ST-WB-MSDS-5262994-1-1-1.PDF
https://www.cdnisotopes.com/media/catalog/product/d/-/d-7279_1.pdf
https://www.cdnisotopes.com/media/catalog/product/d/-/d-7279_1.pdf
https://www.lgcstandards.com/medias/sys_master/root/h7a/hc9/11009489305630/SDS_TRC-H591295-50MG_ST-WB-MSDS-5264996-1-1-1/SDS-TRC-H591295-50MG-ST-WB-MSDS-5264996-1-1-1.PDF
https://www.lgcstandards.com/medias/sys_master/root/h22/h91/11009540522014/SDS_TRC-H591295-2.5G_ST-WB-MSDS-5260440-1-1-1/SDS-TRC-H591295-2.5G-ST-WB-MSDS-5260440-1-1-1.PDF
https://www.lgcstandards.com/medias/sys_master/root/hdc/hd0/11009483964446/SDS_TRC-H591295-1G_ST-WB-MSDS-5262994-1-1-1/SDS-TRC-H591295-1G-ST-WB-MSDS-5262994-1-1-1.PDF
https://www.cdnisotopes.com/media/catalog/product/d/-/d-7279_1.pdf
https://pim-resources.coleparmer.com/sds/02528.pdf
https://isotope.com/product/attachment/DLM-8259-PK/DL-HOMOCYSTEINE%20%283%2C3%2C4%2C4-D4%2C%2098%25%29%20-%20DLM-8259%20-%20V.4.0%20-%20US%20-%20English%20US.pdf
https://www.lgcstandards.com/medias/sys_master/root/h7a/hc9/11009489305630/SDS_TRC-H591295-50MG_ST-WB-MSDS-5264996-1-1-1/SDS-TRC-H591295-50MG-ST-WB-MSDS-5264996-1-1-1.PDF
https://www.lgcstandards.com/medias/sys_master/root/h22/h91/11009540522014/SDS_TRC-H591295-2.5G_ST-WB-MSDS-5260440-1-1-1/SDS-TRC-H591295-2.5G-ST-WB-MSDS-5260440-1-1-1.PDF
https://www.lgcstandards.com/medias/sys_master/root/hdc/hd0/11009483964446/SDS_TRC-H591295-1G_ST-WB-MSDS-5262994-1-1-1/SDS-TRC-H591295-1G-ST-WB-MSDS-5262994-1-1-1.PDF
https://www.cdnisotopes.com/media/catalog/product/d/-/d-7279_1.pdf
https://www.lgcstandards.com/medias/sys_master/root/h7a/hc9/11009489305630/SDS_TRC-H591295-50MG_ST-WB-MSDS-5264996-1-1-1/SDS-TRC-H591295-50MG-ST-WB-MSDS-5264996-1-1-1.PDF
https://www.lgcstandards.com/medias/sys_master/root/h22/h91/11009540522014/SDS_TRC-H591295-2.5G_ST-WB-MSDS-5260440-1-1-1/SDS-TRC-H591295-2.5G-ST-WB-MSDS-5260440-1-1-1.PDF
https://www.lgcstandards.com/medias/sys_master/root/hdc/hd0/11009483964446/SDS_TRC-H591295-1G_ST-WB-MSDS-5262994-1-1-1/SDS-TRC-H591295-1G-ST-WB-MSDS-5262994-1-1-1.PDF
https://pim-resources.coleparmer.com/sds/02528.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1149260?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

e Upon receipt, inspect the container for any damage.

e Store in a tightly closed container in a cool, dry, and well-ventilated place.[4][6][7][8] Some
sources recommend refrigerated storage (+2°C to +8°C) and protection from light.[5]

2. Handling and Preparation:

o Always handle L-Homocystine-d8 within a fume hood or other ventilated enclosure to avoid
the formation of dust and aerosols.[2][5]

e Avoid contact with skin and eyes.[2]

e Do not eat, drink, or smoke when using this product.[1]

e Wash hands thoroughly before breaks and at the end of work.[5]
3. In Case of a Spill:

e Avoid dust formation.[5][9]

« For non-emergency personnel, evacuate the area.

o Wear appropriate PPE as outlined above.

e Sweep or vacuum up the material and place it into a suitable, closed container for disposal.

[41[5]
e Do not let the product enter drains or surface water.[5]
4. Disposal:

» Dispose of waste materials in accordance with local, regional, national, and international
regulations.[5]

o Offer surplus and non-recyclable solutions to a licensed disposal company.[5]

Visual Guides
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The following diagrams provide a quick reference for the PPE selection process and the overall
handling workflow.

PPE Selection for L-Homocystine-d8 Handling
N
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PPE Selection Workflow

Safe Handling and Disposal of L-Homocystine-d8
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Safe Handling and Disposal Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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